Cas no 70553-62-7 (2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid)

2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid structure
70553-62-7 structure
Product Name:2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid
CAS No:70553-62-7
MF:C22H14N4O4
MW:398.37096452713
CID:975313
PubChem ID:1211926
Update Time:2025-04-19

2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(1,3-Phenylene)bis-1H-Benzimidazole-5-carboxylic acid
    • 2-[3-(6-carboxy-1H-benzimidazol-2-yl)phenyl]-3H-benzimidazole-5-carboxylic acid
    • 2,2'-(1,3-PHENYLENE)BIS-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
    • 2,2',5,6'-TETRABROMOBIPHENYL
    • 2-[3-(5-carboxy-1H-benzimidazol-2-yl)phenyl]-1H-benzimidazole-5-carboxylic acid
    • NS00016557
    • Oprea1_054641
    • AJ-077/33270018
    • 70553-62-7
    • DTXSID20361029
    • 2,2'-(1,3-Phenylene)bis(1H-benzo[d]imidazole-6-carboxylic acid)
    • CCG-248091
    • Inchi: 1S/C22H14N4O4/c27-21(28)13-4-6-15-17(9-13)25-19(23-15)11-2-1-3-12(8-11)20-24-16-7-5-14(22(29)30)10-18(16)26-20/h1-10H,(H,23,25)(H,24,26)(H,27,28)(H,29,30)
    • InChI Key: TYWUMOFNWPUZTE-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)NC(C1C=CC=C(C=1)C1=NC3C=CC(C(=O)O)=CC=3N1)=N2)=O

Computed Properties

  • Exact Mass: 398.10200
  • Monoisotopic Mass: 398.10150494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 131.96000
  • LogP: 4.16960
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